Cas no 2375273-32-6 (Lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate)

• Product Name: Lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate
• CAS No: 2375273-32-6
• MF: C₅H₆ClLiO₂
• MW: 140.493940830231
• CID: 5849723
• PubChem ID: 165744869
• Update Time: 2025-05-22

Lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7443598
• 2375273-32-6
• lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate
• Lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate

• Inchi： 1S/C5H7ClO2.Li/c6-2-3-1-4(3)5(7)8;/h3-4H,1-2H2,(H,7,8);/q;+1/p-1
• InChI Key： KMQHMBCVSLEWFU-UHFFFAOYSA-M
• SMILES： ClCC1CC1C(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 140.0216356g/mol
• Monoisotopic Mass: 140.0216356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Additional information on Lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate

Lithium(1+) Ion 2-(Chloromethyl)cyclopropane-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2375273-32-6, commonly referred to as Lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate, is a significant entity in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical composition, physical properties, synthesis methods, and recent advancements in its utilization.

Firstly, it is essential to understand the chemical structure of Lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate. The molecule consists of a lithium cation (Li+) paired with a carboxylate anion derived from 2-(chloromethyl)cyclopropane carboxylic acid. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. This structural feature makes it a valuable component in reactions requiring specific steric or electronic properties.

Recent studies have highlighted the importance of cyclopropane-containing compounds in organic synthesis. The strained ring system can act as a reactive site, facilitating various transformations such as ring-opening reactions or electrophilic substitutions. In the case of Lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate, the chloromethyl group attached to the cyclopropane ring adds another layer of reactivity, making it a versatile building block for synthesizing complex molecules.

The synthesis of Lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate typically involves multi-step processes that emphasize precision and control over reaction conditions. One common approach is the alkylation of a cyclopropanecarboxylic acid derivative followed by neutralization with lithium hydroxide or lithium carbonate to form the corresponding lithium salt. Researchers have explored various catalysts and solvents to optimize this process, ensuring high yields and purity of the final product.

In terms of applications, Lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate has shown promise in several areas. Its role as an intermediate in pharmaceutical synthesis has been particularly noteworthy. The compound's ability to undergo nucleophilic substitution reactions makes it ideal for constructing bioactive molecules with complex architectures. Additionally, its use in polymer chemistry has been explored, where it serves as a monomer for synthesizing novel materials with tailored properties.

Recent advancements in green chemistry have also influenced the development of this compound. Scientists are increasingly focusing on environmentally friendly synthesis methods that minimize waste and energy consumption. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates and reduce reaction times when producing Lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate.

The stability and reactivity of Lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate are critical factors that determine its suitability for various applications. Studies have demonstrated that the compound exhibits good thermal stability under controlled conditions, making it suitable for high-temperature reactions or industrial processes. However, its reactivity towards nucleophiles necessitates careful handling during storage and use.

In conclusion, Lithium(1+) ion 2-(chloromethyl)cyclopropane-1-carboxylate (CAS No. 2375273-32-6) is a multifaceted compound with significant potential in organic synthesis and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an even more prominent role in advancing chemical innovation.